Varicose Veins

Description

Varicose veins are enlarged, twisted veins, most commonly appearing in the legs and feet. They occur when valves in the veins fail, causing blood to pool and the veins to swell. Risk factors include genetics, prolonged standing, obesity, pregnancy, and increasing age. Symptoms may include aching pain, heaviness, itching, swelling, and skin changes. While often benign, they can lead to complications such as skin ulcers, bleeding, or superficial thrombophlebitis. Diagnosis is typically clinical, often confirmed with duplex ultrasound.